Cas no 31075-53-3 (2,3,5-triiodobenzyl alcohol)

2,3,5-triiodobenzyl alcohol structure
2,3,5-triiodobenzyl alcohol structure
Product Name:2,3,5-triiodobenzyl alcohol
CAS No:31075-53-3
MF:C7H5I3O
MW:485.827419042587
CID:916352
PubChem ID:24874586
Update Time:2025-04-19

2,3,5-triiodobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

    • 2,3,5-triiodobenzyl alcohol
    • (2,3,5-triiodophenyl)methanol
    • 1-(bromomethyl)-2,3,5-triiodobenzene
    • J-018235
    • DTXSID60393026
    • SCHEMBL2370163
    • F97261
    • AKOS015888994
    • 2,3,5-TRIIODOBENZYLALCOHOL
    • 2,3,5-Triiodobenzyl alcohol, 97%
    • MFCD02093790
    • 31075-53-3
    • DTXCID40343887
    • MDL： MFCD02093790
    • Inchi： 1S/C7H5I3O/c8-5-1-4(3-11)7(10)6(9)2-5/h1-2,11H,3H2
    • InChI Key： KFZNKUWVRXKLJP-UHFFFAOYSA-N
    • SMILES： IC1C(=CC(=CC=1CO)I)I

Computed Properties

  • Exact Mass: 485.74700
  • Monoisotopic Mass: 485.747
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Color/Form: solid
  • Density: 2.866
  • Melting Point: 156-159 °C (lit.)
  • Boiling Point: 441.9°C at 760 mmHg
  • Flash Point: 221.1°C
  • Refractive Index: 1.784
  • PSA: 20.23000
  • LogP: 2.99270
  • Solubility: Not available

2,3,5-triiodobenzyl alcohol Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-36
  • Hazardous Material Identification： Xi

2,3,5-triiodobenzyl alcohol Customs Data

  • HS CODE：2906299090
  • Customs Data：

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2,3,5-triiodobenzyl alcohol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
526908-5G
2,3,5-triiodobenzyl alcohol
 31075-53-3 97%
5G
 1502.38 2021-05-17
SHENG KE LU SI SHENG WU JI SHU
sc-230891-5g
2,3,5-Triiodobenzyl alcohol,
 31075-53-3 ≥96%
5g
 ￥1504.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-230891-5 g
2,3,5-Triiodobenzyl alcohol,
 31075-53-3 ≥96%
5g
 ￥1,504.00 2023-07-11
Aaron
AR0032QT-250mg
Benzenemethanol, 2,3,5-triiodo-
 31075-53-3 95%
250mg
 $18.00 2025-02-17
Aaron
AR0032QT-1g
Benzenemethanol, 2,3,5-triiodo-
 31075-53-3 95%
1g
 $55.00 2025-02-17
1PlusChem
1P0032IH-250mg
Benzenemethanol, 2,3,5-triiodo-
 31075-53-3 97%
250mg
 $25.00 2024-05-06
1PlusChem
1P0032IH-1g
Benzenemethanol, 2,3,5-triiodo-
 31075-53-3 97%
1g
 $66.00 2024-05-06
A2B Chem LLC
AB42425-250mg
2,3,5-Triiodobenzyl alcohol
 31075-53-3 97%
250mg
 $72.00 2024-04-20
A2B Chem LLC
AB42425-1g
2,3,5-Triiodobenzyl alcohol
 31075-53-3 97%
1g
 $131.00 2024-04-20
A2B Chem LLC
AB42425-5g
2,3,5-Triiodobenzyl alcohol
 31075-53-3 97%
5g
 $359.00 2024-04-20

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